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Compound of Interest

Compound Name: Methyl(2-methylsilylethyl)silane

Cat. No.: B1630725 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Methyl(2-methylsilylethyl)silane" is not uniquely defined in

publicly available chemical databases. This guide therefore details the properties of the closely

related parent compound, 1,4-disilabutane (CAS RN: 4364-07-2), and provides a general

synthetic protocol for the preparation of related bifunctional organosilanes.

Introduction
Bifunctional organosilanes are a class of molecules that contain two silicon atoms separated by

a carbon bridge. These compounds are of significant interest in materials science and

medicinal chemistry due to their unique structural and electronic properties. They can serve as

building blocks for silicon-containing polymers, as surface modifying agents, and as precursors

to advanced ceramic materials. This guide provides key data on 1,4-disilabutane and a general

experimental approach for the synthesis of related structures through hydrosilylation.

Molecular Structure and Properties
The molecular structure of 1,4-disilabutane consists of two silyl groups bridged by an ethylene

linker. The properties of this foundational compound are summarized in the table below.

Table 1: Physicochemical Properties of 1,4-Disilabutane
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Property Value Reference

CAS Registry Number 4364-07-2 [1][2][3][4][5][6]

Molecular Formula C2H10Si2 [1][2][4][5][6][7]

Molecular Weight 90.27 g/mol [1][2][5][7]

Boiling Point 45-46 °C [4]

Density 0.697 g/cm³ [1][4]

Refractive Index 1.4141 [1][4]

Flash Point -31 °C [1]

Hydrolytic Sensitivity
Reacts rapidly with

atmospheric moisture.
[1]

Experimental Protocols: General Synthesis of
Bifunctional Organosilanes via Hydrosilylation
The synthesis of compounds such as Methyl(2-methylsilylethyl)silane can be achieved

through the hydrosilylation of a vinylsilane with a hydrosilane, a reaction that involves the

addition of a Si-H bond across a carbon-carbon double bond.[8][9] This process is typically

catalyzed by transition metals, most commonly platinum complexes like Karstedt's catalyst.[10]

3.1. Materials and Equipment

Reactants: Vinylsilane (e.g., Vinylmethyldimethoxysilane), Hydrosilane (e.g.,

Trimethoxysilane)

Catalyst: Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex)

Solvent: Anhydrous toluene

Apparatus: Schlenk line, oven-dried glassware (round-bottom flask, condenser, dropping

funnel), magnetic stirrer, heating mantle, inert atmosphere (argon or nitrogen).

3.2. Reaction Procedure
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Preparation: All glassware is oven-dried and assembled under an inert atmosphere.

Charging the Reactor: The vinylsilane and anhydrous toluene are charged into the round-

bottom flask.

Catalyst Addition: A catalytic amount of Karstedt's catalyst is added to the reaction mixture.

Addition of Hydrosilane: The hydrosilane is added dropwise to the stirred reaction mixture at

room temperature.

Reaction: The reaction mixture is then heated to a specified temperature (e.g., 60-80 °C) and

stirred for several hours. The progress of the reaction is monitored by techniques such as

Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent and any volatile byproducts are removed under reduced pressure.

The desired product is then purified by fractional distillation.

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of a bifunctional

organosilane via a platinum-catalyzed hydrosilylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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